![molecular formula C15H16BrN3O2S B5909194 N'-[3-bromo-4-(dimethylamino)benzylidene]benzenesulfonohydrazide](/img/structure/B5909194.png)
N'-[3-bromo-4-(dimethylamino)benzylidene]benzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[3-bromo-4-(dimethylamino)benzylidene]benzenesulfonohydrazide, also known as BDBS, is a chemical compound that has been widely studied for its potential applications in scientific research. BDBS is a hydrazone derivative that is commonly used as a reagent in organic synthesis and as a fluorescent probe in biological imaging. In
Mechanism of Action
The mechanism of action of N'-[3-bromo-4-(dimethylamino)benzylidene]benzenesulfonohydrazide is not fully understood, but it is believed to involve the inhibition of protein synthesis and the induction of apoptosis in cancer cells. This compound has been shown to disrupt the function of the ribosome, a cellular organelle responsible for protein synthesis, leading to the accumulation of misfolded proteins and the activation of the unfolded protein response pathway. This pathway ultimately leads to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that this compound induces cell death in a variety of cancer cell lines, including breast, colon, and lung cancer cells. This compound has also been shown to inhibit the growth of tumors in animal models. In addition, this compound has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in macrophages.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[3-bromo-4-(dimethylamino)benzylidene]benzenesulfonohydrazide in scientific research is its fluorescent properties, which allow for the detection of specific biomolecules in cells and tissues. This compound is also relatively easy to synthesize and purify, making it a cost-effective reagent for organic synthesis. However, one limitation of using this compound is its potential toxicity, particularly at high concentrations. Careful handling and disposal of this compound are necessary to ensure the safety of researchers and the environment.
Future Directions
There are several future directions for research involving N'-[3-bromo-4-(dimethylamino)benzylidene]benzenesulfonohydrazide. One area of interest is the development of this compound-based fluorescent probes for the detection of specific biomolecules in live cells. Another area of interest is the investigation of this compound as an anti-cancer agent in combination with other drugs or therapies. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of N'-[3-bromo-4-(dimethylamino)benzylidene]benzenesulfonohydrazide involves the reaction of 3-bromo-4-(dimethylamino)benzaldehyde with benzenesulfonylhydrazide in the presence of a catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents such as chloroform and dichloromethane. The purity of this compound can be determined by thin-layer chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
N'-[3-bromo-4-(dimethylamino)benzylidene]benzenesulfonohydrazide has been widely used as a fluorescent probe for imaging biological molecules such as proteins and nucleic acids. Its fluorescence properties allow for the detection of specific biomolecules in cells and tissues. This compound has also been used as a reagent in organic synthesis, particularly in the synthesis of hydrazone derivatives. In addition, this compound has been investigated for its potential as an anti-cancer agent due to its ability to induce cell death in cancer cells.
Properties
IUPAC Name |
N-[(E)-[3-bromo-4-(dimethylamino)phenyl]methylideneamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrN3O2S/c1-19(2)15-9-8-12(10-14(15)16)11-17-18-22(20,21)13-6-4-3-5-7-13/h3-11,18H,1-2H3/b17-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVZVFFUTNYNMED-GZTJUZNOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=C(C=C1)C=NNS(=O)(=O)C2=CC=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=C(C=C(C=C1)/C=N/NS(=O)(=O)C2=CC=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.